4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate

• CAS RN: 19545-13-2
• Molecular Formula: C25H29NO5S
• Molecular Weight: 455.6 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;4-(3-methoxy-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-1-methylpiperidine
• InChI: InChI=1S/C21H25NOS.C4H4O4/c1-22-11-9-15(10-12-22)18-13-16-5-3-4-6-20(16)24-21-8-7-17(23-2)14-19(18)21;5-3(6)1-2-4(7)8/h3-8,14-15,18H,9-13H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key: WMXNUVIFZPNYMY-BTJKTKAUSA-N
• Isomeric SMILES: CN1CCC(CC1)C2CC3=CC=CC=C3SC4=C2C=C(C=C4)OC.C(=C\C(=O)O)\C(=O)O
• SMILES: CN1CCC(CC1)C2CC3=CC=CC=C3SC4=C2C=C(C=C4)OC.C(=CC(=O)O)C(=O)O
• synonyms: 8-Methoxy-10-(1-methyl-4-piperidyl)-10,11-dihydrodibenzo(b,f)thiepin h ydrogen maleate

Description

4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate is a chemical compound with potential therapeutic applications. It belongs to the class of tricyclic antidepressants and is known to exhibit antidepressant and antipsychotic properties.

Mechanism of Action

The exact mechanism of action of 4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Studies have shown that 4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate can have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, as well as affect the levels of other neurotransmitters such as dopamine and acetylcholine. Additionally, it has been shown to have an impact on the immune system, with some studies suggesting that it may have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate in lab experiments is its well-established pharmacological profile. It has been extensively studied and its mechanism of action is well-understood. Additionally, it is relatively easy to synthesize and purify. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate. One area of interest is its potential use in the treatment of neuropathic pain. Additionally, it may have applications in the treatment of other psychiatric disorders such as bipolar disorder and schizophrenia. Further research is also needed to fully understand its impact on the immune system and to explore its potential as an anti-inflammatory agent.

Synthesis Methods

The synthesis of 4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate involves the condensation of 8-methoxydibenzo(b,f)thiepin-10-ylamine with 1-methylpiperidine in the presence of maleic acid. The resulting compound is then purified by recrystallization. This process yields a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

4-(10,11-Dihydro-8-methoxydibenzo(b,f)thiepin-10-yl)-1-methylpiperidine maleate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antidepressant and antipsychotic properties in animal models. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain and anxiety disorders.